Cas no 1934417-70-5 (6-Bromo-2-methoxy-1,2-dihydro-pyridine)

• Product Name: 6-Bromo-2-methoxy-1,2-dihydro-pyridine
• CAS No: 1934417-70-5
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 6794016
• PubChem ID: 69551038
• Update Time: 2025-06-08

6-Bromo-2-methoxy-1,2-dihydro-pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methoxy-1,2-dihydro-pyridine
• SCHEMBL5743206
• 1934417-70-5
• 6-Bromo-2-methoxy-1,2-dihydro-pyridine, 95%
• 6-bromo-2-methoxy-1,2-dihydropyridine
• MFCD24608904

• Inchi： 1S/C6H8BrNO/c1-9-6-4-2-3-5(7)8-6/h2-4,6,8H,1H3
• InChI Key： NZOSMHCPJJWGOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(N1)OC

Computed Properties

• Exact Mass: 188.97893g/mol
• Monoisotopic Mass: 188.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-Bromo-2-methoxy-1,2-dihydro-pyridine

Introduction to 6-Bromo-2-methoxy-1,2-dihydro-pyridine (CAS No. 1934417-70-5)

6-Bromo-2-methoxy-1,2-dihydro-pyridine, with the chemical formula C₆H₇BrN₂O, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, which is widely recognized for its diverse biological activities and utility in drug development. The presence of both bromo and methoxy functional groups on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 6-Bromo-2-methoxy-1,2-dihydro-pyridine typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. The bromination and methylation processes are critical in introducing the desired substituents while maintaining the structural integrity of the pyridine core. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve higher yields and purities, which are essential for pharmaceutical applications.

In recent years, 6-Bromo-2-methoxy-1,2-dihydro-pyridine has been extensively studied for its potential in medicinal chemistry. Its structural features make it a versatile building block for the development of novel therapeutic agents. For instance, researchers have explored its role in designing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromo group provides a handle for further functionalization via Suzuki-Miyaura coupling, allowing the integration of aryl moieties into the molecule.

One of the most compelling aspects of 6-Bromo-2-methoxy-1,2-dihydro-pyridine is its application in the synthesis of small molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in complex diseases such as Alzheimer's and Parkinson's. By modulating these interactions, researchers aim to develop drugs that can alleviate symptoms or halt disease progression. The methoxy group in 6-Bromo-2-methoxy-1,2-dihydro-pyridine serves as a pharmacophore that can be fine-tuned to enhance binding affinity and selectivity.

The compound's utility extends beyond kinase inhibition; it has also been investigated for its antimicrobial properties. Studies have shown that derivatives of 6-Bromo-2-methoxy-1,2-dihydro-pyridine exhibit activity against Gram-positive bacteria, making them promising candidates for developing new antibiotics. The bromo and methoxy substituents contribute to the molecule's ability to disrupt bacterial cell wall synthesis and metabolic pathways.

In addition to its pharmaceutical applications, 6-Bromo-2-methoxy-1,2-dihydro-pyridine finds use in materials science. Its heterocyclic structure and functional groups make it a suitable candidate for designing organic semiconductors and ligands for catalytic systems. Researchers have explored its potential in creating novel materials with enhanced electronic properties, which could revolutionize fields such as organic electronics and renewable energy.

The latest advancements in computational chemistry have further highlighted the importance of 6-Bromo-2-methoxy-1,2-dihydro-pyridine. Molecular modeling studies have provided insights into its binding modes with biological targets, aiding in the rational design of more effective drugs. These simulations have revealed that small modifications to the molecule can significantly alter its potency and selectivity, guiding experimental efforts towards optimal pharmacological profiles.

The safety profile of 6-Bromo-2-methoxy-1,2-dihydro-pyridine is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of personal protective equipment.

In conclusion, 6-Bromo-2-methoxy-1,2-dihydro-pyridine (CAS No. 1934417-70-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in synthetic and medicinal chemistry.